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Compound of Interest

Compound Name: Benz-13C6-aldehyde

CAS No.: 153489-14-6

Cat. No.: B1278368

Get Quote

Content Type: Technical Whitepaper & Operational Guide Target Audience: Senior Analytical

Chemists, DMPK Scientists, and Procurement Leads in Drug Development.[1]

Executive Summary
Benz-13C6-aldehyde (CAS: 153489-14-6) is a high-value stable isotope labeled analog of

benzaldehyde, characterized by the substitution of all six carbon atoms in the benzene ring

with Carbon-13 (

).[2][3][4][5] It serves as a critical internal standard (IS) for the quantification of aromatic
aldehydes in complex matrices and as a synthetic scaffold for

-labeled pharmaceuticals.

While commercially available, its procurement and handling present unique challenges due to

its high susceptibility to autoxidation.[1] This guide synthesizes the commercial landscape with

a rigorous, self-validating protocol for storage and utilization, ensuring data integrity in

GLP/GMP environments.[1]
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Technical Specifications & Chemical Identity
Researchers must distinguish between ring-labeled and universal-labeled variants to ensure

accurate mass shift calculations in Mass Spectrometry (MS).

Parameter Specification Notes

Product Name Benz-13C6-aldehyde

Also known as Benzaldehyde-

(phenyl-

)

CAS Number 153489-14-6
Distinct from unlabeled (100-

52-7)

Linear Formula Carbonyl carbon is typically

Molecular Weight 112.08 g/mol
+6.0 Da shift vs. unlabeled

(106.[3]12)

Isotopic Purity 99 atom %
Essential to minimize M+5

isotopic overlap

Chemical Purity 98% (CP)
Often supplied with stabilizer

(see Sourcing)

Physical State Colorless to pale yellow liquid
Refractive index

~1.545

Commercial Landscape & Sourcing Strategy
Unlike commoditized reagents, Benz-13C6-aldehyde is a "Tier 2" specialty isotope—widely

listed but often packaged on demand.

Major Suppliers & Availability[1][8]
Sigma-Aldrich (Merck): Catalog #586412. Often available from bulk stock but may require 1-

2 weeks for specific pack sizes.
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Cambridge Isotope Laboratories (CIL): Item CLM-180. Frequently stocks this item, often with

a stabilizer added.

Specialty Distributors: Amerigo Scientific, Toronto Research Chemicals (TRC).[1]

The "Stabilizer" Dilemma
A critical decision point in sourcing is the presence of Hydroquinone (0.1%).

With Stabilizer: Recommended for long-term storage. Hydroquinone inhibits the radical chain

reaction that converts benzaldehyde to benzoic acid.

Neat (No Stabilizer): Required for strict catalytic synthesis or specific MS assays where

hydroquinone acts as an interferent. Risk: Rapid degradation upon air exposure.

Expert Insight: If purchasing "Neat" material, plan to use the entire ampoule immediately upon

opening or repackage under a strict Argon glovebox environment.

Operational Protocol: Handling & Stability
Benzaldehyde derivatives are notorious for autoxidation, converting to solid benzoic acid

crystals upon exposure to atmospheric oxygen.[1] For a labeled compound costing

>$1,000/gram, this degradation is financially and scientifically unacceptable.[1]

The Self-Validating Storage System
To ensure trustworthiness of the reagent, implement this closed-loop workflow:

Receipt: Verify seal integrity. Store immediately at 2°C – 8°C in the dark.

Aliquoting: Never draw directly from the primary stock repeatedly. On Day 1, thaw and

aliquot into single-use amber vials under an inert atmosphere (
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or

).

Validation Step (Pre-Assay): Before any critical LC-MS run, perform a refractive index check

or a quick GC-MS scan.

Pass: Liquid is clear/pale yellow.[6]

Fail: Presence of white solids (Benzoic-13C6-acid) or significant M+16 peak (oxidation).

Visualization: Sourcing & QC Decision Tree
The following diagram outlines the logical flow for selecting and validating the material.
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Requirement: Benz-13C6-aldehyde

Application Type?

Organic Synthesis
(Catalytic)

Synthesis

Quantitation
(LC-MS/GC-MS)

Analytics

Source: NEAT Grade
(High Risk of Oxidation)

Catalyst Poisoning Risk
Is Hydroquinone

Interference Critical?

Yes (Interferes)

Source: Stabilized Grade
(+0.1% Hydroquinone)

No (Tolerable)

QC Validation Step:
Check for White Solids (Benzoic Acid)

Action: Distillation/Extraction
immediately before use

Solids Detected

Action: Proceed to Assay

Clear Liquid

Click to download full resolution via product page

Caption: Decision logic for sourcing stabilized vs. neat isotope, including mandatory QC

checkpoints to detect oxidation.
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Application Workflow: Internal Standard in LC-MS
Benz-13C6-aldehyde is most commonly used to quantify benzaldehyde (a metabolite of

benzyl alcohol or a contaminant in pharmaceuticals). Because aldehydes are volatile and

ionize poorly in ESI, derivatization is standard practice.[1]

The Mechanism
The

label is located on the aromatic ring. This is advantageous because derivatization usually
targets the carbonyl group.[7] The label remains intact and distinct regardless of the
derivatization agent used (e.g., DNPH, Dansylhydrazine).[1]

Experimental Protocol (Derivatization with DNPH)
Standard Preparation: Prepare a 1 mM stock of Benz-13C6-aldehyde in Acetonitrile.

Spiking: Add fixed volume of IS stock to samples (biological plasma or drug formulation).

Reaction: Add 2,4-Dinitrophenylhydrazine (DNPH) in acidic media. Incubate at 60°C for 30

min.

Reaction: Ph-CHO + DNPH

Ph-CH=N-NH-DNP +

Analysis: Inject onto LC-MS/MS (ESI Negative mode often preferred for DNPH derivatives).

Detection: Monitor MRM transitions. The IS will show a mass shift of +6 Da compared to the

analyte.

Visualization: LC-MS Quantitation Workflow

Sample
(Analyte: Benzaldehyde)

Spiking & Mixing

Internal Standard
(Benz-13C6-aldehyde)

Derivatization
(e.g., DNPH or Dansylhydrazine)

Co-Reaction LC-MS/MS Analysis
(Reverse Phase C18)

Stable Hydrazone Data Processing
Ratio (Analyte/IS)

M vs M+6
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Caption: Co-reaction workflow ensuring the Internal Standard compensates for variability in

both derivatization efficiency and ionization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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